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Compound of Interest

Compound Name: 2-Chloro-4-cyanopyridine

Cat. No.: B057802 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the stability and recommended storage conditions

for 2-Chloro-4-cyanopyridine, a key intermediate in pharmaceutical and agrochemical

synthesis. Understanding the stability profile of this compound is critical for ensuring its quality,

efficacy, and safety in research and development applications.

Core Stability and Storage Recommendations
2-Chloro-4-cyanopyridine is a white to off-white or pale brown solid that is stable under

recommended storage conditions.[1][2][3] To maintain its integrity, it should be stored in a

tightly closed container in a dry, cool, and well-ventilated area.[4][5] Some suppliers

recommend storage at temperatures between 0-8 °C for optimal preservation.[3] It is crucial to

protect the compound from moisture, strong oxidizing agents, acids, and bases to prevent

degradation.[4][6]
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Parameter Recommendation Source

Storage Temperature

Room temperature; 0-8 °C for

long-term storage is also

suggested.

[3][7]

Atmosphere
Store in a dry, well-ventilated

place.
[4][5]

Container Keep container tightly closed. [4][5]

Incompatible Materials
Strong oxidizing agents, strong

acids, strong bases.
[4][6][8]

Light Keep in a dark place. [7]

Physicochemical Properties
A summary of the key physicochemical properties of 2-Chloro-4-cyanopyridine is provided

below. These properties are essential for handling and storage considerations.

Property Value Source

Molecular Formula C₆H₃ClN₂ [1][9]

Molecular Weight 138.55 g/mol [1][9]

Appearance
White to off-white or pale

brown powder/crystal.
[3][4][10]

Melting Point 67-76 °C [3][4][7][11]

Boiling Point 104-106 °C at 15 mmHg [4][10]

Solubility

Insoluble in water. Soluble in

methanol and other common

organic solvents like ethanol

and acetone.

[1][7]

Flash Point 104-106 °C at 15 mmHg [4]
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Potential Degradation Pathways
While specific degradation studies for 2-Chloro-4-cyanopyridine are not extensively

published, potential degradation pathways can be inferred from its chemical structure and

known reactivity of similar compounds. The primary routes of degradation are likely hydrolysis

and nucleophilic substitution. Under fire conditions, hazardous decomposition products include

carbon oxides, nitrogen oxides (NOx), and hydrogen cyanide.[4]

The cyano group is susceptible to hydrolysis, which can be catalyzed by acids or bases, to

form a carboxylic acid or an amide intermediate. The chlorine atom on the pyridine ring is

activated towards nucleophilic substitution, especially given the electron-withdrawing nature of

the cyano group and the pyridine ring itself.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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